Cas no 2171669-65-9 (1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide)
1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide
- 2171669-65-9
- EN300-1282372
-
- Inchi: 1S/C8H9BrN4O/c9-6-3-7(12-4-11-6)13-2-1-5(13)8(10)14/h3-5H,1-2H2,(H2,10,14)
- InChI Key: SLBGYLABWPJREC-UHFFFAOYSA-N
- SMILES: BrC1=CC(=NC=N1)N1CCC1C(N)=O
Computed Properties
- Exact Mass: 255.99597g/mol
- Monoisotopic Mass: 255.99597g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 72.1Ų
1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1282372-1.0g |
1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide |
2171669-65-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1282372-50mg |
1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide |
2171669-65-9 | 50mg |
$948.0 | 2023-10-01 | ||
| Enamine | EN300-1282372-100mg |
1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide |
2171669-65-9 | 100mg |
$993.0 | 2023-10-01 | ||
| Enamine | EN300-1282372-250mg |
1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide |
2171669-65-9 | 250mg |
$1038.0 | 2023-10-01 | ||
| Enamine | EN300-1282372-500mg |
1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide |
2171669-65-9 | 500mg |
$1084.0 | 2023-10-01 | ||
| Enamine | EN300-1282372-1000mg |
1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide |
2171669-65-9 | 1000mg |
$1129.0 | 2023-10-01 | ||
| Enamine | EN300-1282372-2500mg |
1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide |
2171669-65-9 | 2500mg |
$2211.0 | 2023-10-01 | ||
| Enamine | EN300-1282372-5000mg |
1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide |
2171669-65-9 | 5000mg |
$3273.0 | 2023-10-01 | ||
| Enamine | EN300-1282372-10000mg |
1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide |
2171669-65-9 | 10000mg |
$4852.0 | 2023-10-01 |
1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide
Introduction to 1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide (CAS No. 2171669-65-9)
1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide (CAS No. 2171669-65-9) is a novel heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of azetidine derivatives, which are known for their versatility in medicinal chemistry. The presence of a 6-bromopyrimidin-4-yl substituent in its molecular structure introduces a high degree of reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.
The 1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide molecule exhibits a distinct arrangement of atoms that facilitates interactions with biological targets, particularly enzymes and receptors involved in various cellular processes. Its structural framework is designed to mimic natural bioactive molecules, thereby enhancing its potential as an pharmacological agent. The bromine atom at the 6-position of the pyrimidine ring serves as a handle for further functionalization, enabling chemists to explore diverse chemical space and develop novel derivatives with tailored properties.
In recent years, there has been a surge in research focused on developing small molecules that can modulate key biological pathways associated with diseases such as cancer, inflammation, and infectious disorders. The 1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide compound has emerged as a promising candidate in this context due to its ability to interact with specific targets in a selective manner. Preliminary studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes implicated in disease progression, making it an attractive lead for further investigation.
The synthesis of 1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the preparation of the azetidine core, followed by functionalization at the 2-position with a carboxamide group. Subsequent introduction of the 6-bromopyrimidin-4-yl moiety completes the molecular architecture. This synthetic route underscores the compound's feasibility for large-scale production, which is crucial for both preclinical and clinical studies.
One of the most compelling aspects of 1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide is its potential as a tool for drug discovery. By serving as a scaffold for structure-based drug design, this compound allows researchers to explore new chemical entities that can address unmet medical needs. The bromine substituent at the 6-position of the pyrimidine ring provides opportunities for covalent binding studies, which are essential for understanding molecular interactions at the atomic level.
Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide, allowing researchers to predict their biological activity with greater accuracy. These computational methods complement traditional experimental approaches, accelerating the drug discovery pipeline. By leveraging these technologies, scientists can rapidly identify derivatives of this compound that may exhibit enhanced potency or selectivity.
The pharmacological profile of 1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide is still under active investigation, but early findings suggest that it may possess therapeutic potential in several disease areas. For instance, its ability to modulate enzyme activity could make it relevant in oncology, where targeting specific kinases or proteases is a key strategy for cancer treatment. Additionally, its structural features may allow it to interact with receptors involved in inflammatory responses, positioning it as a candidate for anti-inflammatory therapies.
In conclusion, 1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide (CAS No. 2171669-65-9) represents an exciting development in medicinal chemistry. Its unique structure, synthetic accessibility, and potential biological activities make it a valuable asset for researchers seeking to develop novel therapeutics. As further studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, this compound is poised to contribute significantly to advancements in drug discovery and development.
2171669-65-9 (1-(6-bromopyrimidin-4-yl)azetidine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)